Cas no 1039984-46-7 (2-(Thiophen-3-yl)cyclopropan-1-amine)

• Product Name: 2-(Thiophen-3-yl)cyclopropan-1-amine
• CAS No: 1039984-46-7
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD11186846
• CID: 5042396
• PubChem ID: 43115266
• Update Time: 2025-06-11

2-(Thiophen-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)cyclopropan-1-amine
• 2-thiophen-3-ylcyclopropan-1-amine
• 2-(Thiophen-3-yl)cyclopropan-1-amine

• MDL： MFCD11186846
• Inchi： 1S/C7H9NS/c8-7-3-6(7)5-1-2-9-4-5/h1-2,4,6-7H,3,8H2
• InChI Key： LMXUPPWQKXDJNR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CC1N

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(Thiophen-3-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(Thiophen-3-yl)cyclopropan-1-amine (CAS No. 1039984-46-7)

2-(Thiophen-3-yl)cyclopropan-1-amine (CAS No. 1039984-46-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropylamine moiety with a thiophene ring, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula and structural properties have been extensively studied to explore its potential in modulating biological activity, particularly in central nervous system (CNS) targeting and enzyme inhibition.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 2-(Thiophen-3-yl)cyclopropan-1-amine. Researchers are leveraging machine learning algorithms to predict its binding affinity and metabolic stability, addressing common queries such as "How does thiophene enhance drug bioavailability?" or "What are the synthetic routes for cyclopropylamine derivatives?" These advancements align with the growing demand for sustainable synthesis methods and green chemistry practices, which minimize environmental impact while maintaining high yields.

The thiophene ring in 2-(Thiophen-3-yl)cyclopropan-1-amine contributes to its electron-rich aromatic system, enabling interactions with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. This property has sparked interest in its potential for treating neurodegenerative diseases and chronic pain, topics frequently searched in medical forums. Additionally, its cyclopropylamine group is known to enhance lipophilicity and blood-brain barrier penetration, critical factors in CNS drug development.

From a synthetic perspective, 2-(Thiophen-3-yl)cyclopropan-1-amine can be prepared via palladium-catalyzed cross-coupling or ring-closing metathesis, techniques often discussed in organic chemistry communities. The compound's stereochemistry and regioselectivity are also areas of active research, with studies focusing on optimizing chiral resolution for enantiomerically pure forms. Such details are highly relevant to queries like "How to improve yield in cyclopropane synthesis?" or "What catalysts are best for thiophene functionalization?"

In material science, 2-(Thiophen-3-yl)cyclopropan-1-amine has shown promise as a building block for conductive polymers and organic semiconductors, aligning with the surge in searches for "next-gen electronic materials." Its conjugated system and redox-active properties make it suitable for applications in flexible electronics and energy storage devices, further broadening its industrial relevance.

To summarize, 2-(Thiophen-3-yl)cyclopropan-1-amine (CAS No. 1039984-46-7) exemplifies the intersection of medicinal chemistry, synthetic innovation, and material science. Its multifaceted applications and ongoing research underscore its value in addressing contemporary challenges in healthcare and technology, making it a compound of enduring scientific and commercial interest.